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Compound of Interest

Compound Name: 2-Nitroethanol

Cat. No.: B1329411 Get Quote

Application Notes and Protocols: 2-Nitroethanol
For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of 2-Nitroethanol, focusing on its

physicochemical properties, primary synthetic applications, and critical safety considerations.

While its structure suggests potential as a polar solvent, its significant chemical reactivity

makes it more valuable and commonly used as a versatile synthetic intermediate rather than a

reaction solvent.

Physicochemical Properties of 2-Nitroethanol
2-Nitroethanol is a viscous, colorless to pale yellow liquid characterized by the presence of

both a hydroxyl and a nitro functional group, which dictate its physical and chemical properties.

[1] Its high boiling point and miscibility with various organic solvents are notable.[1][2] A

summary of its key properties is presented below.

Table 1: Physicochemical Data of 2-Nitroethanol
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Property Value Reference(s)

Molecular Formula C₂H₅NO₃ [3]

Molecular Weight 91.07 g/mol [3][4]

Appearance

Colorless to pale yellow,

viscous liquid. May appear as

a mobile dark brown-red liquid.

[1][3][5]

Odor Faint, pungent [1][3]

Boiling Point 194 °C at 765 mmHg; 197 °C [2]

Melting Point -80 °C [2]

Density 1.27 g/mL at 25 °C [2]

Refractive Index n20/D 1.445 [2]

Solubility

Soluble in water, ethanol, and

ether.[1] Moderately soluble in

water.[1]

CAS Number 625-48-9 [3]

Core Application: Intermediate in Organic Synthesis
The primary utility of 2-nitroethanol is as a building block in organic synthesis, particularly for

producing pharmaceuticals and agrochemicals.[1][4][6] Its functional groups can be selectively

modified; for instance, the nitro group can be reduced to an amine to yield 2-aminoethanol, and

the alcohol can be converted to an ester.[6][7]

A critical application is its use as a precursor for the synthesis of nitroethylene, a valuable but

unstable reagent that is typically prepared in situ from 2-nitroethanol.[8]
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Nitro Group

Pharmaceuticals &
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Reaction

Work-up

Purification

1. Mix Paraformaldehyde
and excess Nitromethane

2. Add base (e.g., KOH in MeOH)
dropwise at RT

3. Stir until reaction is complete
(temperature increase then decrease)

4. Neutralize with H₂SO₄

to pH ~4

5. Filter precipitated salts

6. Distill excess Nitromethane
under reduced pressure

7. Add Diphenyl Ether (heat dispersant)

8. Vacuum distill 2-Nitroethanol/
Diphenyl Ether mixture

9. Separate phases of distillate

10. Extract with Petroleum Ether
to remove Diphenyl Ether

11. Isolate pure 2-Nitroethanol
(lower layer)
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Incompatibility with Grignard Reagents

Grignard Reagent
(Strong Base/Nucleophile)

Alkane (R-H)
(Decomposition)

Protonation by -OH group

2-Nitroethanol
(Acidic Proton)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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